![molecular formula C35H38Cl2N8O4 B602483 Sporanox CAS No. 1217512-35-0](/img/structure/B602483.png)
Sporanox
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Overview
Description
“Sporanox” is the brand name for itraconazole, an azole antifungal agent . It is used to treat infections in adults caused by fungus, which can invade any part of the body including the lungs, mouth or throat, toenails, or fingernails . It works by stopping the growth of fungi .
Synthesis Analysis
Itraconazole is a synthetic triazole antifungal agent . It is a 1:1:1:1 racemic mixture of four diastereomers (two enantiomeric pairs), each possessing three chiral centers .
Molecular Structure Analysis
The molecular formula of itraconazole is C35H38Cl2N8O4 and it has a molecular weight of 705.64 . The structural formula of itraconazole includes two enantiomeric pairs .
Chemical Reactions Analysis
Itraconazole is a potent cytochrome P450 3A4 isoenzyme system (CYP3A4) inhibitor . It may increase plasma concentrations of drugs metabolized by this pathway . Serious cardiovascular events, including QT prolongation, torsades de pointes, ventricular tachycardia, cardiac arrest, and/or sudden death have occurred in patients using cisapride, pimozide, levacetylmethadol (levomethadyl), or quinidine concomitantly with this compound® and/or other CYP3A4 inhibitors .
Physical and Chemical Properties Analysis
Itraconazole is a white to slightly yellowish powder . It is insoluble in water, very slightly soluble in alcohols, and freely soluble in dichloromethane . It has a pKa of 3.70 (based on extrapolation of values obtained from methanolic solutions) and a log (n-octanol/water) partition coefficient of 5.66 at pH 8.1 .
Mechanism of Action
Safety and Hazards
Patients should not take Sporanox if they have ever had heart failure . If they have liver or kidney disease, they should not take this compound with colchicine, fesoterodine, or solifenacin . Itraconazole may harm an unborn baby. Avoid getting pregnant while taking itraconazole and for 2 months after your last dose . Stop using this compound and call your doctor at once if you have signs of congestive heart failure: feeling tired or short of breath, cough with mucus, fast heartbeats, swelling, rapid weight gain, or sleep problems .
Future Directions
The dosage and length of treatment are based on the patient’s medical condition and response to treatment . Some conditions may require the patient to take this medication in cycles (twice daily for 1 week, then stopping the medication for 3 weeks) . For the best effect, take this antifungal at evenly spaced times . To help you remember, take this medication at the same time(s) every day . Continue to take this medication until the full prescribed amount is finished, even if symptoms disappear after a few days . Stopping the medication too early may result in a return of the infection .
Properties
CAS No. |
1217512-35-0 |
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Molecular Formula |
C35H38Cl2N8O4 |
Molecular Weight |
708.6 g/mol |
IUPAC Name |
4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-(1,1,1-trideuteriobutan-2-yl)-1,2,4-triazol-3-one |
InChI |
InChI=1S/C35H38Cl2N8O4/c1-3-25(2)45-34(46)44(24-40-45)29-7-5-27(6-8-29)41-14-16-42(17-15-41)28-9-11-30(12-10-28)47-19-31-20-48-35(49-31,21-43-23-38-22-39-43)32-13-4-26(36)18-33(32)37/h4-13,18,22-25,31H,3,14-17,19-21H2,1-2H3/t25?,31-,35-/m0/s1/i2D3 |
InChI Key |
VHVPQPYKVGDNFY-NZHIZTFASA-N |
Isomeric SMILES |
[2H]C([2H])([2H])C(CC)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC[C@H]5CO[C@](O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl |
SMILES |
CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl |
Canonical SMILES |
CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl |
Appearance |
Off-White to Light Beige Solid |
melting_point |
163-165°C |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Related CAS |
84625-61-6 (unlabelled) |
Synonyms |
(+/-)-4-[4-[4-[4-[[(2R,4S)-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-(1-methyl-d3-propyl)-3H-1,2,4-triazol-3-one |
tag |
Itraconazole |
Origin of Product |
United States |
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